Cas no 607360-14-5 (1-(4-phenoxyphenyl)propan-2-ol)

• Product Name: 1-(4-phenoxyphenyl)propan-2-ol
• CAS No: 607360-14-5
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD28134272
• CID: 5227395
• PubChem ID: 23067866
• Update Time: 2026-03-07

1-(4-phenoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenoxyphenyl)propan-2-ol

• MDL： MFCD28134272
• Inchi： 1S/C15H16O2/c1-12(16)11-13-7-9-15(10-8-13)17-14-5-3-2-4-6-14/h2-10,12,16H,11H2,1H3
• InChI Key： VJPZUOIQNIXSHA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC2=CC=CC=C2)C=C1)C(O)C

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-(4-phenoxyphenyl)propan-2-ol

Introduction to 1-(4-phenoxyphenyl)propan-2-ol (CAS No. 607360-14-5)

1-(4-phenoxyphenyl)propan-2-ol, also known by its CAS number 607360-14-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenoxyphenyl group attached to a propan-2-ol moiety. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 1-(4-phenoxyphenyl)propan-2-ol is C₁₃H₁₄O₂, and its molecular weight is approximately 202.25 g/mol. The compound can be synthesized through several well-established methods, including the reaction of 4-phenoxybenzaldehyde with propargyl alcohol followed by reduction. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In recent years, 1-(4-phenoxyphenyl)propan-2-ol has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 1-(4-phenoxyphenyl)propan-2-ol may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(4-phenoxyphenyl)propan-2-ol has also been investigated for its antioxidant properties. Studies have demonstrated that the compound can scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related conditions, including neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of 1-(4-phenoxyphenyl)propan-2-ol has been another focus of recent research. Preliminary studies have indicated that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, suggesting that it can be effectively absorbed and distributed in the body. Additionally, toxicity studies have shown that 1-(4-phenoxyphenyl)propan-2-ol has a low toxicity profile, making it a safe candidate for further clinical evaluation.

In the context of drug development, 1-(4-phenoxyphenyl)propan-2-ol has shown promise as a lead compound for the design of more potent and selective derivatives. Structure-activity relationship (SAR) studies have been conducted to identify key structural features that contribute to its biological activities. These studies have led to the development of several analogs with enhanced potency and selectivity, some of which are currently undergoing preclinical testing.

The potential applications of 1-(4-phenoxyphenyl)propan-2-ol extend beyond traditional pharmaceuticals. The compound's unique chemical properties make it suitable for use in other industries, such as cosmetics and personal care products. Its ability to reduce inflammation and protect against oxidative stress could make it a valuable ingredient in skincare formulations designed to address conditions such as acne, rosacea, and premature aging.

In conclusion, 1-(4-phenoxyphenyl)propan-2-ol (CAS No. 607360-14-5) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and other industries. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, positioning it as an exciting candidate for further development and commercialization.